Cas no 915373-27-2 (Imidazo[1,2-a]pyrazin-8-amine, N-(phenylmethyl)-6-(4-pyridinyl)-)

• Product Name: Imidazo[1,2-a]pyrazin-8-amine, N-(phenylmethyl)-6-(4-pyridinyl)-
• CAS No: 915373-27-2
• MF: C₁₈H₁₅N₅
• MW: 301.345202684402
• CID: 787134
• PubChem ID: 71428809
• Update Time: 2025-04-19

Imidazo[1,2-a]pyrazin-8-amine, N-(phenylmethyl)-6-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrazin-8-amine, N-(phenylmethyl)-6-(4-pyridinyl)-
• N-benzyl-6-pyridin-4-ylimidazo[1,2-a]pyrazin-8-amine
• DTXSID50847523
• N-Benzyl-6-(pyridin-4-yl)imidazo[1,2-a]pyrazin-8-amine
• 915373-27-2

• Inchi： 1S/C18H15N5/c1-2-4-14(5-3-1)12-21-17-18-20-10-11-23(18)13-16(22-17)15-6-8-19-9-7-15/h1-11,13H,12H2,(H,21,22)
• InChI Key： ZCLLYSGQCTXMDA-UHFFFAOYSA-N
• SMILES： N12C=CN=C1C(=NC(C1C=CN=CC=1)=C2)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 301.13274550g/mol
• Monoisotopic Mass: 301.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.1Ų